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Compound of Interest

Compound Name: Nuak1-IN-2

Cat. No.: B15588328 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nuak1-IN-2 is a potent inhibitor of NUAK1 (NUAK family, SNF1-like kinase, 1), a member of

the AMP-activated protein kinase (AMPK)-related kinase family. NUAK1 is implicated in a

variety of cellular processes, including cell proliferation, adhesion, migration, and the regulation

of cellular stress responses.[1][2] Dysregulation of NUAK1 signaling has been linked to several

diseases, including cancer.[1][2] These application notes provide detailed protocols for utilizing

Nuak1-IN-2 in common cell-based assays to investigate its effects on NUAK1 signaling and

cellular phenotypes.

Mechanism of Action
NUAK1 is a serine/threonine kinase that is activated by upstream kinases such as LKB1,

Protein Kinase B (AKT), and Protein Kinase C (PKC).[1] Once activated, NUAK1

phosphorylates a range of downstream targets to modulate cellular functions. A key substrate

of NUAK1 is Myosin Phosphatase Target Subunit 1 (MYPT1).[3] Phosphorylation of MYPT1 by

NUAK1 inhibits the activity of the associated protein phosphatase 1 (PP1), leading to increased

phosphorylation of the Myosin Light Chain (MLC) and subsequent regulation of cell adhesion

and migration. Nuak1-IN-2 exerts its effects by inhibiting the kinase activity of NUAK1, thereby

preventing the phosphorylation of its downstream substrates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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